4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO4S/c1-10-5-11(2)7-12(6-10)18-23(19,20)16-9-14(21-3)13(17)8-15(16)22-4/h5-9,18H,1-4H3
• InChI Key: WOOXGFJCEKXVBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC)C
• Molecular Formula: C16H18ClNO4S
• Molecular Weight: 355.8 g/mol

Description

4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide, also known as CDMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDMS is a sulfonamide derivative of 2,5-dimethoxybenzene, which is a common building block in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been shown to selectively inhibit COX-2, which is involved in the production of prostaglandins that are responsible for inflammation and pain. 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide may also act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce fever and edema. 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide may have potential applications in the treatment of inflammatory conditions, such as arthritis and asthma. However, further research is needed to fully understand the biochemical and physiological effects of 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide.

Advantages and Limitations for Lab Experiments

4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide is also relatively inexpensive compared to other compounds with similar properties. However, 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has some limitations, including its low solubility in water and its potential toxicity. Care should be taken when handling 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide, and appropriate safety precautions should be followed.

Future Directions

There are several potential future directions for research on 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide. One area of interest is the development of new drugs based on the structure of 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide. 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide may also have potential applications in the development of new materials with unique properties. Further research is needed to fully understand the mechanism of action and biochemical and physiological effects of 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide. Additionally, new synthesis methods for 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide may be developed to improve its yield and purity.

Synthesis Methods

4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide can be synthesized through a multi-step process involving the reaction of 2,5-dimethoxybenzene with chlorosulfonic acid, followed by the addition of 3,5-dimethyl aniline and sodium hydroxide. The resulting product is then purified through crystallization or column chromatography. The synthesis of 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. In materials science, 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been used as a building block in the synthesis of organic materials with unique properties, such as fluorescence and conductivity. In analytical chemistry, 4-chloro-N-(3,5-dimethylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been used as a reagent for the detection of various analytes, including amino acids and sugars.